Cas no 55630-93-8 (1H-2-Benzopyran-1-carboxylicacid, 3,4-dihydro-3-oxo-)

• Product Name: 1H-2-Benzopyran-1-carboxylicacid, 3,4-dihydro-3-oxo-
• CAS No: 55630-93-8
• MF: C₁₀H₈O₄
• MW: 192.168123245239
• CID: 382540
• PubChem ID: 275089
• Update Time: 2025-04-19

1H-2-Benzopyran-1-carboxylicacid, 3,4-dihydro-3-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-carboxylicacid, 3,4-dihydro-3-oxo-
• 3-oxo-1,4-dihydroisochromene-1-carboxylic acid
• NSC-121609
• 3-Oxoisochromane-1-carboxylic acid
• 55630-93-8
• 3-oxo-3,4-dihydro-1h-isochromene-1-carboxylic acid
• DTXSID80298221
• NSC121609

• Inchi： 1S/C10H8O4/c11-8-5-6-3-1-2-4-7(6)9(14-8)10(12)13/h1-4,9H,5H2,(H,12,13)
• InChI Key： RBBLWNKYEYFMDS-UHFFFAOYSA-N
• SMILES： O1C(CC2C=CC=CC=2C1C(=O)O)=O

Computed Properties

• Exact Mass: 192.04224
• Monoisotopic Mass: 192.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.412
• Boiling Point: 482.7°Cat760mmHg
• Flash Point: 202.3°C
• Refractive Index: 1.595
• PSA: 63.6